Cas no 941870-48-0 (4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product name: 4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 941870-48-0
• MF: C₂₂H₂₂N₄O₅S₂
• MW: 486.563882350922
• CID: 5499555

4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclopentyl(methyl)sulfamoyl]-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• 4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C22H22N4O5S2/c1-25(17-4-2-3-5-17)33(30,31)19-12-8-16(9-13-19)21(27)24-22-23-20(14-32-22)15-6-10-18(11-7-15)26(28)29/h6-14,17H,2-5H2,1H3,(H,23,24,27)
• InChI Key： COWUMEIZERCFBU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)(=O)C1=CC=C(S(N(C2CCCC2)C)(=O)=O)C=C1

Additional information on 4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide

Compound CAS No. 941870-48-0: 4-Cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide

The compound with CAS No. 941870-48-0, known as 4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic compound with a complex structure. This compound is characterized by its intricate molecular architecture, which includes a cyclopentyl group, a sulfamoyl group, and a thiazole ring. The presence of these functional groups makes it a valuable molecule in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for strong interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers have particularly focused on its ability to modulate enzyme activity and its potential role in anti-inflammatory and anti-cancer therapies.

The synthesis of 4-cyclopentyl(methyl)sulfamoyl-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring, the introduction of the sulfamoyl group, and the coupling of the cyclopentyl and nitrophenyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its solubility in organic solvents such as dichloromethane and dimethylformamide makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and application in research settings.

One of the most recent breakthroughs involving this compound is its application in drug delivery systems. Scientists have explored its ability to act as a carrier for bioactive molecules, enhancing their bioavailability and targeting efficiency. This has opened new avenues for its use in nanotechnology-based drug delivery platforms.

Moreover, the compound has shown potential in the field of bioimaging. Its ability to fluoresce under specific conditions makes it a candidate for use in tracking biological processes at the molecular level. This property has been leveraged in studies related to cellular uptake mechanisms and intracellular trafficking.

Despite its promising applications, further research is required to fully understand its pharmacokinetics and toxicity profile. Ongoing studies are focused on evaluating its safety profile in preclinical models, which will be essential for advancing it into clinical trials.

In conclusion, CAS No. 941870-48-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.